Cas no 1806304-75-5 (2-Difluoromethoxy-6-fluoronicotinic acid)

• Product Name: 2-Difluoromethoxy-6-fluoronicotinic acid
• CAS No: 1806304-75-5
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• MDL: MFCD28789670
• CID: 4707299
• Update Time: 2025-10-29

2-Difluoromethoxy-6-fluoronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethoxy-6-fluoronicotinic acid

• MDL： MFCD28789670
• Inchi： 1S/C7H4F3NO3/c8-4-2-1-3(6(12)13)5(11-4)14-7(9)10/h1-2,7H,(H,12,13)
• InChI Key： JODZHIVCXUWVMS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C(=N1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 59.4

Additional information on 2-Difluoromethoxy-6-fluoronicotinic acid

2-Difluoromethoxy-6-fluoronicotinic Acid (CAS 1806304-75-5): Properties, Applications, and Market Insights

2-Difluoromethoxy-6-fluoronicotinic acid (CAS 1806304-75-5) is a specialized fluorinated nicotinic acid derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique difluoromethoxy and fluoro substituents on the pyridine ring. The molecular formula C₇H₄F₃NO₃ and molecular weight of 203.11 g/mol make it an interesting building block for various synthetic applications.

The growing interest in fluorinated organic compounds has positioned 2-difluoromethoxy-6-fluoronicotinic acid as a valuable intermediate in drug discovery. Researchers are particularly interested in its potential as a bioisostere in medicinal chemistry, where the difluoromethoxy group can mimic other functional groups while offering improved metabolic stability. Recent studies in Journal of Medicinal Chemistry highlight the importance of such fluorinated building blocks in developing new generations of pharmaceuticals.

From a chemical properties perspective, 2-difluoromethoxy-6-fluoronicotinic acid exhibits typical characteristics of aromatic carboxylic acids with additional features imparted by its fluorine substituents. The compound demonstrates moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), but limited solubility in water. Its melting point ranges between 145-150°C, and it shows good stability under standard storage conditions, making it practical for laboratory use.

The synthesis of CAS 1806304-75-5 typically involves multi-step procedures starting from commercially available 6-fluoronicotinic acid derivatives. Modern synthetic approaches often employ transition metal-catalyzed reactions for the introduction of the difluoromethoxy group, with recent literature emphasizing more sustainable methods using flow chemistry techniques. These advancements address the growing demand for green chemistry solutions in fine chemical production.

In pharmaceutical applications, 2-difluoromethoxy-6-fluoronicotinic acid serves as a key intermediate for the development of enzyme inhibitors and receptor modulators. Its structural features make it particularly valuable for creating compounds targeting central nervous system disorders and metabolic diseases. The presence of fluorine atoms enhances binding affinity to biological targets while improving drug-like properties such as membrane permeability and metabolic stability.

The agrochemical industry has also shown interest in 2-difluoromethoxy-6-fluoronicotinic acid derivatives for developing new generations of crop protection agents. The fluorine-containing pyridine core structure contributes to enhanced pesticidal activity and environmental persistence. Recent patents demonstrate its utility in creating novel herbicides and fungicides with improved efficacy against resistant strains.

Market analysis indicates steady growth in demand for fluorinated nicotinic acid derivatives, with CAS 1806304-75-5 being among the more sought-after intermediates. The global market for fluorine-containing fine chemicals is projected to expand at a CAGR of 5.8% from 2023 to 2030, driven by increasing pharmaceutical R&D and agricultural innovation. Major chemical suppliers have included this compound in their custom synthesis catalogs, offering both standard and isotope-labeled versions for research purposes.

Quality control of 2-difluoromethoxy-6-fluoronicotinic acid typically involves HPLC analysis with UV detection, with purity specifications often exceeding 98%. Advanced characterization techniques like NMR spectroscopy and mass spectrometry are employed to confirm structural identity and assess isomeric purity. Storage recommendations generally suggest keeping the material in a cool, dry place protected from light, with some suppliers offering stability data under various conditions.

Recent scientific literature highlights innovative applications of 1806304-75-5 in metal-organic frameworks (MOFs) and supramolecular chemistry. The compound's ability to act as both hydrogen bond donor and acceptor, combined with its rigid aromatic structure, makes it valuable for designing functional materials. Researchers are exploring its use in creating molecular sensors and catalysts for specialized chemical transformations.

Environmental and safety considerations for 2-difluoromethoxy-6-fluoronicotinic acid follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling. Material safety data sheets (MSDS) provide detailed information on first aid measures and spill handling procedures, emphasizing the importance of working in well-ventilated areas.

The future outlook for 2-difluoromethoxy-6-fluoronicotinic acid appears promising, with ongoing research exploring its potential in bioconjugation chemistry and prodrug design. The compound's versatility as a synthetic building block continues to attract interest from both academic and industrial researchers. As synthetic methodologies advance and applications diversify, CAS 1806304-75-5 is likely to maintain its position as an important tool in modern chemical research and development.